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Compound of Interest

Compound Name: cis-4-Nonene

Cat. No.: B084754

For Researchers, Scientists, and Drug Development Professionals

Abstract

cis-4-Nonene, an alkene with the molecular formula C9H18, is a valuable intermediate in
organic synthesis. This document provides a comprehensive technical overview of its chemical
and physical properties, detailed experimental protocols for its synthesis and analysis, and
visualizations of the synthetic pathway. The information presented herein is intended to support
researchers and professionals in the fields of chemistry and drug development in their
understanding and utilization of this compound.

Physicochemical and Spectroscopic Data

The properties of cis-4-Nonene are summarized in the tables below, providing a ready
reference for experimental planning and execution.

Physicochemical Properties
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Property Value Source
Molecular Formula C9H18 [1]
Molecular Weight 126.24 g/mol [1]
CAS Number 10405-84-2 [1]
Appearance Colorless liquid [2]
Boiling Point 143 °C [3]
Density 0.73 g/cm?3 [3]
Flash Point 27.2°C [3]
Vapor Pressure 6.06 mmHg at 25°C [3]
Refractive Index 1.426 [3]
Solubility ?ol-uble in or-g-ani-c solvents, 2]
limited solubility in water.
Spectroscopic Data Summary
Spectroscopic Technique Key Features Source

1H NMR

Data available on

SpectraBase.

[4]

13C NMR

Data available on PubChem.

[1]

Infrared (IR) Spectroscopy

Data available on NIST

WebBook and SpectraBase.

[1]5]

Mass Spectrometry (MS)

Data available on NIST

WebBook and SpectraBase.

[6]7]

Synthesis of cis-4-Nonene via Wittig Reaction

The Wittig reaction is a reliable method for the stereoselective synthesis of alkenes, and it is
well-suited for the preparation of cis-4-Nonene.[3][9] This reaction involves the treatment of an
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aldehyde or ketone with a phosphorus ylide. For the synthesis of cis-4-Nonene, pentanal and
the ylide derived from butyltriphenylphosphonium bromide are the key reagents.

Reaction Scheme

Strong Base (e.g., n-BuLi)

Ylide Formation

h S"MQBL, Butyltriphenylphosphonium ylide

Butyltriphenylphosphonium bromide
‘Wittig Reaction

Triphenylphosphine oxide

* Betaine ir i - Oxaphosphetan e intermediate :

Pentanal T —

cis-4-Nonene

Click to download full resolution via product page

Caption: Wittig reaction for cis-4-Nonene synthesis.

Experimental Protocol

The following is a generalized protocol for the synthesis of cis-4-Nonene based on the Wittig

reaction.

Materials:
 Butyltriphenylphosphonium bromide
e Anhydrous tetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) in hexanes
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e Pentanal

e Saturated agueous ammonium chloride solution
o Diethyl ether or pentane

e Anhydrous magnesium sulfate

e Flame-dried, two-necked round-bottom flask

e Magnetic stirrer

e Syringes

 Inert atmosphere (argon or nitrogen)
Procedure:

e Ylide Generation:

o In a flame-dried, two-necked round-bottom flask under an inert atmosphere, suspend
butyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF.

o Cool the suspension to 0 °C in an ice bath.

o Slowly add a solution of n-BuLi in hexanes (1.0 equivalent) dropwise. The formation of a
deep red or orange color indicates the generation of the ylide.

o Allow the mixture to stir at 0 °C for 30 minutes and then warm to room temperature for 1
hour.

» Reaction with Aldehyde:
o Cool the ylide solution to -78 °C using a dry ice/acetone bath.
o Add a solution of pentanal (1.0 equivalent) in anhydrous THF dropwise.

o After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir overnight.
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o Work-up and Purification:

o Quench the reaction by the slow addition of saturated aqueous ammonium chloride
solution.

o Extract the aqueous layer with diethyl ether or pentane.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

o Filter off the drying agent and concentrate the solvent under reduced pressure to obtain
the crude product.

o Purify the crude cis-4-Nonene by fractional distillation.

Analytical Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of cis-4-Nonene and confirming its
molecular weight.

Instrumentation and Conditions (Typical):

Gas Chromatograph: Agilent 7890A or equivalent.

o Mass Spectrometer: Agilent 5975C or equivalent.

e Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or similar non-polar column.
« Injector Temperature: 250 °C

e Oven Temperature Program:

o Initial temperature: 50 °C, hold for 2 minutes.

o Ramp: 10 °C/min to 200 °C.

o Hold: 5 minutes at 200 °C.
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e Carrier Gas: Helium at a constant flow rate of 1 mL/min.
 lonization Mode: Electron Impact (El) at 70 eV.

e Mass Range: m/z 30-300.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of cis-4-Nonene, confirming the
presence and stereochemistry of the double bond.

1H NMR Protocol:

o Sample Preparation: Dissolve approximately 5-10 mg of purified cis-4-Nonene in 0.6 mL of
deuterated chloroform (CDCIs).

 Instrument: Bruker Avance 400 MHz spectrometer or equivalent.

e Parameters:

(¢]

Acquisition time: ~3 seconds.

[¢]

Relaxation delay: 2 seconds.

Number of scans: 16.

[¢]

o Reference: Tetramethylsilane (TMS) at O ppm.

Expected *H NMR Signals: The spectrum will show characteristic signals for the vinylic protons
(around 5.3-5.5 ppm) with a coupling constant (J) indicative of the cis stereochemistry, as well
as signals for the aliphatic protons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Protocol:
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o Sample Preparation: A thin film of the neat liquid is prepared between two salt plates (NaCl
or KBr).

e Instrument: PerkinElmer Spectrum Two FT-IR spectrometer or equivalent.
e Parameters:

o Scan range: 4000-400 cm~1.

o Resolution: 4 cm~1.

o Number of scans: 16.

Expected IR Absorptions: The spectrum will exhibit a characteristic C=C stretch for a cis-alkene
around 1650 cm~* and C-H stretching frequencies for sp? and sp?3 hybridized carbons.

Experimental Workflow Visualization

The following diagram illustrates the overall workflow from synthesis to analysis of cis-4-
Nonene.
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Caption: Overall experimental workflow for cis-4-Nonene.

Safety and Handling

cis-4-Nonene is a flammable liquid and should be handled with appropriate safety precautions.
[1] Use in a well-ventilated area, away from ignition sources. Wear protective gloves, safety
glasses, and a lab coat. In case of skin contact, wash immediately with soap and water.

Conclusion

This technical guide provides a detailed overview of cis-4-Nonene, with a focus on its
synthesis and characterization. The provided data and experimental protocols are intended to
be a valuable resource for researchers and scientists. The stereoselective synthesis of cis-4-

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b084754?utm_src=pdf-body-img
https://www.benchchem.com/product/b084754?utm_src=pdf-body
https://www.benchchem.com/product/b084754?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nonene_-_4Z
https://www.benchchem.com/product/b084754?utm_src=pdf-body
https://www.benchchem.com/product/b084754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Nonene via the Wittig reaction, followed by rigorous spectroscopic analysis, ensures a high-
purity product suitable for a variety of applications in organic synthesis and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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